Cas no 1332530-09-2 (1-(3-Fluoro-4-pyrrolidin-1-ylphenyl)ethanamine;hydrochloride)

• Product Name: 1-(3-Fluoro-4-pyrrolidin-1-ylphenyl)ethanamine;hydrochloride
• CAS No: 1332530-09-2
• MF: C₁₂H₁₈ClFN₂
• MW: 244.736125469208
• CID: 4695060
• Update Time: 2025-06-12

1-(3-Fluoro-4-pyrrolidin-1-ylphenyl)ethanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• [1-(3-Fluoro-4-pyrrolidin-1-ylphenyl)ethyl]aminehydrochloride
• 1-[3-fluoro-4-(pyrrolidin-1-yl)phenyl]ethanamine hydrochloride
• 1-(3-Fluoro-4-pyrrolidin-1-ylphenyl)ethanamine;hydrochloride

• Inchi： 1S/C12H17FN2.ClH/c1-9(14)10-4-5-12(11(13)8-10)15-6-2-3-7-15;/h4-5,8-9H,2-3,6-7,14H2,1H3;1H
• InChI Key： LLHORQVYVRFMGZ-UHFFFAOYSA-N
• SMILES： Cl.FC1C=C(C=CC=1N1CCCC1)C(C)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 204
• Topological Polar Surface Area: 29.3

Additional information on 1-(3-Fluoro-4-pyrrolidin-1-ylphenyl)ethanamine;hydrochloride

Comprehensive Overview of 1-(3-Fluoro-4-pyrrolidin-1-ylphenyl)ethanamine hydrochloride (CAS No. 1332530-09-2)

1-(3-Fluoro-4-pyrrolidin-1-ylphenyl)ethanamine hydrochloride is a specialized organic compound with significant potential in pharmaceutical research and development. This compound, identified by its CAS number 1332530-09-2, belongs to the class of substituted phenylalkylamines, which are increasingly studied for their bioactive properties. The presence of a fluoro substituent and a pyrrolidine ring in its structure enhances its molecular interactions, making it a subject of interest in drug discovery pipelines.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly intrigued by how the 3-fluoro-4-pyrrolidin-1-ylphenyl moiety influences binding affinity in target proteins. This aligns with current trends in precision medicine, where small-molecule modulators are designed for specific biological pathways. The hydrochloride salt form of this compound further improves its solubility, a critical factor in formulation development.

The synthesis of 1-(3-Fluoro-4-pyrrolidin-1-ylphenyl)ethanamine hydrochloride involves multi-step organic reactions, including palladium-catalyzed cross-coupling and reductive amination. These methods are widely discussed in green chemistry forums, as the pharmaceutical industry seeks sustainable alternatives to traditional synthesis routes. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry confirms its structural integrity, ensuring reproducibility for academic and industrial applications.

From a therapeutic perspective, derivatives of this scaffold have shown promise in central nervous system (CNS) disorders, a hot topic in neuroscience research. Users frequently search for terms like "novel dopamine receptor ligands" or "G-protein-coupled receptor (GPCR) modulators", areas where this compound’s structural features could play a role. However, it’s essential to note that rigorous preclinical studies are required to validate any hypothesized applications.

In the context of AI-driven drug discovery, molecular descriptors of CAS 1332530-09-2 are valuable for machine learning models predicting ADMET (absorption, distribution, metabolism, excretion, and toxicity) profiles. This intersects with frequent queries about "computational chemistry tools for lead optimization", highlighting the compound’s relevance in digital transformation initiatives across biotech.

Quality control protocols for 1-(3-Fluoro-4-pyrrolidin-1-ylphenyl)ethanamine hydrochloride adhere to ICH guidelines, with HPLC purity thresholds exceeding 98%. Such standards address growing concerns about chemical reproducibility in published research—a trending discussion in scientific integrity circles. Suppliers often provide technical data sheets detailing residual solvent levels and polymorphic forms, catering to stringent regulatory requirements.

Environmental considerations are also paramount. The fluoroaromatic component raises questions about biodegradability, echoing searches for "eco-friendly pharmaceutical intermediates". Recent advancements in biocatalysis offer pathways to mitigate ecological footprints during production, aligning with ESG (environmental, social, and governance) goals in the chemical sector.

In summary, 1-(3-Fluoro-4-pyrrolidin-1-ylphenyl)ethanamine hydrochloride exemplifies the intersection of structural innovation and practical utility. Its CAS 1332530-09-2 designation serves as a key identifier for researchers exploring next-generation therapeutics while navigating the complexities of modern drug development paradigms.